6-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 6-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C7H4F3N3/c8-7(9,10)4-1-5-6(11-2-4)13-3-12-5/h1-3H,(H,11,12,13)
• InChI Key: OEPHRTMJMRXCKA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NC=N2)C(F)(F)F
• Molecular Formula: C7H4F3N3
• Molecular Weight: 187.12 g/mol

Description

“6-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine” is a derivative of Trifluoromethylpyridine (TFMP), which is an important ingredient for the development of agrochemical and pharmaceutical compounds. TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine. The presence of a fluorine atom and a pyridine in their structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. The choice of method depends largely on the identity of the desired target compound.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are characterized by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Corrosion Inhibition

Imidazo[4,5-b]pyridine derivatives, such as 6-bromo-2-(4-chlorophenyl)-3-(prop-2-yn-1-yl)-3H-imidazo[4,5-b]pyridine, have demonstrated significant inhibitory performance against mild steel corrosion. This was observed in a study where these inhibitors achieved a high inhibition performance, making them suitable for applications in materials science and engineering to prevent corrosion of metals (Saady et al., 2021).

Antimicrobial and Anticancer Activity

Novel derivatives of imidazo[4,5-b]pyridine have been synthesized and evaluated for their antimicrobial and anticancer activities. A study synthesized 1,2,3-triazole/isoxazole-functionalized imidazo[4,5-b]pyridine-2(3H)-one derivatives and screened them for these properties, indicating potential applications in pharmaceuticals and medicine (Banda et al., 2016).

Phosphorescence and Hyperluminescence

Iridium(III) metal complexes bearing imidazo[4,5-b]pyridin-2-ylidene-based chelates, including the 6-(trifluoromethyl) variant, have been synthesized. These complexes exhibit phosphorescence and hyperluminescence, making them applicable in the field of optoelectronics for OLEDs and other light-emitting devices (Yang et al., 2022).

Synthesis and Characterization

Studies have focused on synthesizing and characterizing various derivatives of imidazo[4,5-b]pyridine. For example, the vibrational spectra, X-ray, and molecular structure of imidazo[4,5-b]pyridine and its derivatives were investigated, providing valuable insights into the physical and chemical properties of these compounds, relevant for material science and chemistry (Lorenc et al., 2008).

Safety and Hazards

The safety data sheet for a similar compound, “2-Fluoro-6-(trifluoromethyl)pyridine”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is flammable and harmful if swallowed or inhaled. It is recommended to avoid ingestion and inhalation, keep away from open flames, hot surfaces, and sources of ignition, and store in a dry, cool, and well-ventilated place.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.